Cas no 1805383-37-2 (Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

• Product Name: Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
• CAS No: 1805383-37-2
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4875604
• Update Time: 2025-06-28

Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-2-17-10(16)6-7(9(11)12)14-4-5(3-13)8(6)15/h4,9H,2H2,1H3,(H,14,15)
• InChI Key： AONQGHOTFIEWOP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(C(C#N)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 1.1
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805383-37-2): An Overview

Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805383-37-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and hydroxyl functionality, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate is particularly noteworthy due to its potential to modulate specific biological pathways. The presence of the cyano group and difluoromethyl moiety imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. These structural features have been shown to enhance the compound's potency and selectivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This finding suggests that the compound could be developed into a novel anti-inflammatory agent, addressing unmet medical needs in conditions such as rheumatoid arthritis and chronic inflammatory diseases.

Moreover, preliminary studies have also explored the antiviral properties of Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate. In vitro experiments have shown that the compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. This broad-spectrum antiviral activity makes it a valuable lead compound for further investigation in the development of antiviral therapeutics.

The pharmacokinetic properties of Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate have also been extensively studied. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. The hydroxyl group in the molecule contributes to its solubility and bioavailability, while the ethyl ester moiety can be metabolized to release the active carboxylic acid form.

In addition to its therapeutic potential, Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate has been investigated for its use in chemical synthesis and as a building block for more complex molecules. Its unique reactivity and functional groups make it a versatile starting material for the synthesis of various derivatives with diverse biological activities. This versatility has led to its application in combinatorial chemistry and high-throughput screening efforts aimed at discovering new drug candidates.

The safety profile of Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, Ethyl 5-cyano-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1805383-37-2) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further investigation and development into novel therapeutic agents.